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MIC90 Data & Comparative Activity

The following table summarizes the MIC90 values (μg/mL) of fleroxacin and other antimicrobial agents

against most Enterobacteriaceae, as reported in a 1995 multicenter comparative study [1].

Antibiotic Class Antibiotic Agent
MIC90 (μg/mL) for
Enterobacteriaceae

Fluoroquinolone Fleroxacin 0.25

Ciprofloxacin 0.5

Ofloxacin 1

Lomefloxacin 1

Cephalosporin Ceftriaxone 8

Cefixime 16

Cefuroxime 32

Cefaclor 64
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Antibiotic Class Antibiotic Agent
MIC90 (μg/mL) for
Enterobacteriaceae

Other Trimethoprim/Sulfamethoxazole (TMP-

SMX)

16

Amoxicillin/Clavulanate 32

The study concluded that fleroxacin demonstrated potent in vitro activity against a broad range of gram-

negative bacilli, including most Enterobacteriaceae [1].

Experimental Protocol for MIC Determination

The MIC values in the cited study were determined using a broth microdilution method [1]. This is a

standard, reference quantitative method for MIC estimation. The general workflow for this protocol is as

follows [2]:

Prepare Mueller-Hinton Broth (MHB)

Create Antibiotic Serial Dilutions

Inoculate with Bacterial Suspension

Incubate under Controlled Conditions

Read MIC: Lowest concentration with no visible growth
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Principle: The MIC is the lowest concentration of an antibiotic that completely prevents visible growth
of a microorganism under standardized conditions [2].

Key Details:
Medium: Mueller-Hinton Broth (MHB) is typically used [2].

Dilution Preparation: Antibiotics are dissolved and serially diluted in two-fold steps across a
96-well microtiter plate [2].

Inoculation: Each well is inoculated with a standardized bacterial suspension [1] [2].
Incubation & Reading: After incubation, the plate is examined for visible growth. The MIC is

determined from the well with the lowest antibiotic concentration that shows no turbidity [2].

Important Considerations for Interpretation

Historical Context: The primary data for fleroxacin is from 1995 [1]. Antibiotic resistance patterns
have evolved significantly since then, and this data may not reflect current bacterial susceptibility.

Organism Variation: The MIC90 is a summary statistic. Susceptibility can vary significantly between
different genera and species within the Enterobacteriaceae family. The study noted, for example, that

fleroxacin was 2-fold more active than ciprofloxacin against Providencia stuartii and Serratia
marcescens [1].

Current Research Focus: Current research on gram-negative resistance is heavily focused on
carbapenem-resistant Enterobacterales (CRE) and novel combination therapies, such as

ceftazidime/avibactam with aztreonam, rather than on older fluoroquinolones like fleroxacin [3] [4].
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To cite this document: Smolecule. [Fleroxacin MIC90 values Enterobacteriaceae]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b528064#fleroxacin-mic90-values-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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